1-(Chloromethyl)-3-fluoro-2-methoxybenzene

• Molecular Formula: C8H8ClFO
• Molecular Weight: 174.60 g/mol
• IUPAC Name: 1-(chloromethyl)-3-fluoro-2-methoxybenzene
• InChI: InChI=1S/C8H8ClFO/c1-11-8-6(5-9)3-2-4-7(8)10/h2-4H,5H2,1H3
• InChI Key: PLTQMIYVUSUELE-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=CC=C1F)CCl

Description

1-(Chloromethyl)-3-fluoro-2-methoxybenzene is a useful research compound. Its molecular formula is C8H8ClFO and its molecular weight is 174.60 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

A solution of (3-fluoro-2-methoxyphenyl)methanol (3.02 g, 19.3 mmol) and triethylamine (6.74 mL, 48.4 mmol) in dichloromethane (20 mL) is treated with methanesulfonyl chloride (2.99 mL, 38.7 mmol) slowly at room temperature and stirred under nitrogen for 3 h. The reaction is the diluted with diethyl ether, washed with 0.5 M hydrochloric acid twice, dried over anhydrous sodium sulfate, filtered, and concentrated to afford the title compound as a yellow oil (2.71 g, 80%). 1H NMR (400 MHz, CDCl3) δ 7.15-6.93 (m, 3H), 4.61 (s, 2H), 4.00 (s, 3H).

Synthesis routes and methods II

Procedure details

Synthesis routes and methods III

Procedure details

In an analogous manner to that described in (γ) (3-fluoro-2-methoxy-phenyl)-methanol was treated with mesylchloride to obtain 1-chloromethyl-3-fluoro-2-methoxy-benzene as a colorless liquid; MS: 174 (M)+.

Synthesis routes and methods IV

Procedure details

A solution of 3-fluoro-2-methoxy-benzenemethanol (WO 20000419) (0.50 g) and thionyl chloride (0.47 ml) in dichloromethane (30 ml) was stirred for 2 hours then concentrated in-vacuo to give the subtitled compound, which was used directly in the next step.